Cas no 946322-80-1 (2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide
• CAS No: 946322-80-1
• MF: C₂₁H₁₆F₂N₄O₂
• MW: 394.374151229858
• CID: 5908667
• PubChem ID: 16885935
• Update Time: 2025-10-14

2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide
• 2,6-difluoro-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide
• 946322-80-1
• 2,6-difluoro-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzamide
• F5014-0215
• AKOS024489136
• SR-01000919866-1
• SR-01000919866
• 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

• Inchi： 1S/C21H16F2N4O2/c1-12-6-7-13(17-11-27-18(24-17)8-9-19(26-27)29-2)10-16(12)25-21(28)20-14(22)4-3-5-15(20)23/h3-11H,1-2H3,(H,25,28)
• InChI Key： YBYLBSCNHNQITN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=C(C=CC=1C)C1=CN2C(C=CC(=N2)OC)=N1)=O)F

Computed Properties

• Exact Mass: 394.12413209g/mol
• Monoisotopic Mass: 394.12413209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

Professional Introduction to Compound with CAS No. 946322-80-1 and Product Name: 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

The compound with the CAS number 946322-80-1 and the product name 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The structural features of this molecule, including its difluoro substituents and the presence of a 6-methoxyimidazo1,2-bpyridazin-2-yl moiety, contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery due to their ability to interact with specific biological targets with high affinity. The 2,6-difluoro group in the molecular structure enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further development. The benzamide core is known for its role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl part of the molecule is particularly noteworthy for its ability to modulate signaling pathways associated with cell proliferation and survival. This moiety has been extensively studied for its potential in targeting receptors and enzymes involved in cancer progression. For instance, imidazopyridazine derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are often overexpressed in tumor cells.

In the context of current pharmaceutical research, this compound aligns with the growing interest in multitargeted drugs that can address multiple aspects of a disease simultaneously. The combination of the difluoro group and the imidazo1,2-bpyridazin-2-yl scaffold suggests a dual mechanism of action, potentially enhancing therapeutic efficacy while minimizing side effects. This approach is particularly relevant in the treatment of complex diseases such as cancer and chronic inflammation.

Moreover, the 6-methoxy substituent plays a crucial role in fine-tuning the pharmacokinetic properties of the molecule. Methoxy groups are known to increase solubility and improve bioavailability, which are critical factors for drug development. By incorporating this group into the structure, researchers aim to achieve better absorption and distribution throughout the body, leading to more effective therapeutic outcomes.

Recent advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like this one for improved potency and selectivity. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates for further experimental validation. The compound with CAS no. 946322-80-1 has already shown encouraging results in these computational studies, suggesting its potential as a lead molecule for drug development.

Experimental studies have begun to explore the pharmacological profile of this compound across various disease models. Initial findings indicate that it exhibits significant anti-inflammatory properties by inhibiting key mediators of inflammation such as prostaglandins and leukotrienes. Additionally, preclinical data suggests that it may have chemopreventive effects by modulating pathways involved in carcinogenesis.

The structural complexity of 2,6-difluoro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide presents both challenges and opportunities for synthetic chemists. The synthesis involves multiple steps, including functional group transformations and protecting group strategies, but advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. The ability to synthesize complex molecules like this one is essential for translating laboratory discoveries into viable therapeutic agents.

In conclusion, the compound with CAS no. 946322-80-1 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive option for developing novel treatments for various diseases. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.